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Compound of Interest

Compound Name: 2,4-Dinitrobenzaldehyde

Cat. No.: B114715 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals Subject: Melting and

Boiling Point of 2,4-Dinitrobenzaldehyde (CAS No. 528-75-6)

This technical guide provides a comprehensive overview of the melting and boiling points of

2,4-Dinitrobenzaldehyde, a key intermediate in various organic syntheses. The document

details its physical properties, standardized experimental protocols for their determination, and

a logical workflow for these procedures.

Physicochemical Data Summary
2,4-Dinitrobenzaldehyde is a solid, crystalline compound, typically appearing as yellow to light

brown crystals.[1][2] Its properties are critical for handling, reaction optimization, and

purification processes. The key physical constants are summarized below.

Table 1: Physical Properties of 2,4-Dinitrobenzaldehyde
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Property Value Notes Source(s)

Molecular Formula C₇H₄N₂O₅ [1][2][3]

Molecular Weight 196.12 g/mol [1][2][3]

CAS Number 528-75-6 [1][2][3]

Melting Point 66 - 72 °C

A range of 66-70°C is

commonly cited.[1][4]

[5][6] Other sources

report values up to

72°C.[1][2][7][8]

[1][2][4][5][6][7][8]

Boiling Point 190 °C

At a reduced pressure

of 10 mmHg.[1][4][5]

[7] Some sources

provide a range of

190-210°C at 10-20

mmHg.[2]

[1][2][4][5][7]

Appearance
Yellow to light brown

crystals
[1][2]

Solubility

Freely soluble in

ethanol, ether,

benzene, and glacial

acetic acid. Slightly

soluble in water and

petroleum ether.

[1][2][7]

Experimental Protocols for Determination
Accurate determination of melting and boiling points is essential for compound identification

and purity assessment.[9] Pure compounds typically exhibit sharp melting points, whereas

impure samples melt over a wider and lower temperature range.[9][10]

The capillary method is a standard and widely adopted technique for determining the melting

point of a solid organic compound.[11]
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Apparatus:

Melting point apparatus (e.g., DigiMelt, Mel-Temp, or Thiele tube)

Glass capillary tubes (sealed at one end)

Thermometer (calibrated)

Sample of 2,4-Dinitrobenzaldehyde

Mortar and pestle or spatula

Procedure:

Sample Preparation: Ensure the 2,4-Dinitrobenzaldehyde sample is completely dry and

finely powdered.[11] Crush a small amount of the crystals into a fine powder.

Packing the Capillary Tube: Press the open end of a capillary tube into the powdered

sample. Invert the tube and tap it gently on a hard surface to compact the sample into the

sealed end.[12] The packed sample height should be approximately 2-4 mm.[9]

Apparatus Setup: Place the packed capillary tube into the heating block of the melting point

apparatus.[11][12]

Approximate Determination (Optional but Recommended): If the melting point is unknown,

perform a rapid determination by heating the sample at a fast rate (e.g., 10-20°C per minute)

to find an approximate melting range.[9][12]

Accurate Determination: Allow the apparatus to cool to at least 10-15°C below the

approximate melting point.[9] Insert a new sample and begin heating at a slow, controlled

rate (approximately 1-2°C per minute).[12]

Observation and Recording: Record the temperature at which the first drop of liquid appears

(the beginning of melting) and the temperature at which the entire sample becomes a clear

liquid (the completion of melting).[9] This range is the melting point.

Due to the high boiling point of 2,4-Dinitrobenzaldehyde, determination is typically performed

under reduced pressure (vacuum). The following micro-scale method is suitable for determining
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the boiling point of a small liquid sample.

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., Thiele tube with heating oil or an aluminum block on a hot plate)[13]

[14]

Rubber band or thread to attach the tube to the thermometer

Procedure:

Sample Preparation: Place a small amount (a few milliliters) of the liquid sample into the test

tube.

Capillary Insertion: Place the capillary tube into the test tube with its open end submerged in

the liquid.[14]

Apparatus Assembly: Attach the test tube to the thermometer, ensuring the bottom of the test

tube is aligned with the thermometer bulb. Immerse this assembly in the heating bath.

Heating: Begin heating the bath gently.[13] As the temperature rises, air trapped in the

capillary tube will be expelled, seen as a slow stream of bubbles.

Reaching the Boiling Point: As the temperature approaches the boiling point, the vapor

pressure of the liquid will equal the surrounding atmospheric pressure, and a rapid,

continuous stream of bubbles will emerge from the capillary tube.[13]

Observation and Recording: Stop heating and allow the apparatus to cool slowly. The stream

of bubbles will slow and then stop. The boiling point is the temperature at which the liquid

just begins to be drawn back into the capillary tube.[13][15] This indicates that the vapor

pressure of the substance is equal to the external pressure.
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Visualization of Experimental Workflow
The logical process for accurately determining the melting point of a compound like 2,4-
Dinitrobenzaldehyde is illustrated below.

Start: Obtain Sample

Sample Preparation
(Dry & Pulverize)

Pack Capillary Tube
(2-4 mm height)

Is Approx. MP Known?

Rapid Heating
(10-20°C/min)

 No

Slow Heating
(1-2°C/min)

Start ~15°C below MP

 Yes

Record Approx. MP

 Cool & Use New Sample

Observe & Record
Start & End of Melting

End: Report MP Range

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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